2-(3-bromophenyl)-4-hydroxy-3-(7-methoxy-1-benzofuran-2-carbonyl)-1-(2-morpholin-4-ylethyl)-2H-pyrrol-5-one

• IUPAC Name: 2-(3-bromophenyl)-4-hydroxy-3-(7-methoxy-1-benzofuran-2-carbonyl)-1-(2-morpholin-4-ylethyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C26H25BrN2O6/c1-33-19-7-3-5-17-15-20(35-25(17)19)23(30)21-22(16-4-2-6-18(27)14-16)29(26(32)24(21)31)9-8-28-10-12-34-13-11-28/h2-7,14-15,22,31H,8-13H2,1H3
• InChI Key: NKIIRCGUDQZUEG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)C3=C(C(=O)N(C3C4=CC(=CC=C4)Br)CCN5CCOCC5)O
• Molecular Formula: C26H25BrN2O6
• Molecular Weight: 541.4 g/mol

Description

This compound is a pyrrol-5-one derivative with a complex substitution pattern. Key structural features include:

• Position 1: A 2-morpholin-4-ylethyl group, which may enhance solubility due to the polar morpholine moiety.
• Position 3: A 7-methoxybenzofuran-2-carbonyl substituent, contributing electron-rich aromaticity and metabolic stability.
• Position 4: A hydroxyl group, offering hydrogen-bonding capability.

Comparison with Similar Compounds

Comparison with Structural Analogues

Pyrrol-5-one Derivatives with Aromatic Substituents

The target compound shares structural similarities with other pyrrolone derivatives (Table 1).

Table 1: Structural and Physicochemical Comparison

Compound	Position 1 Substituent	Position 5 Substituent	Acyl Group at Position 3	Melting Point (°C)	Yield (%)
Target Compound	2-Morpholin-4-ylethyl	3-Bromophenyl	7-Methoxybenzofuran-2-carbonyl	N/A	N/A
, Compound 23	2-Hydroxypropyl	4-Trifluoromethoxyphenyl	4-Methylbenzoyl	246–248	32
, Compound 25	2-Hydroxypropyl	3-Trifluoromethylphenyl	4-Methylbenzoyl	205–207	9
	3-Morpholin-4-ylpropyl	3-Ethoxyphenyl	Benzofuran-2-carbonyl	N/A	N/A
	2-Methoxyethyl	3-Bromophenyl	4-(Benzyloxy)-2-methylbenzoyl	N/A	N/A

Key Observations :

• Substituent Effects on Synthesis : shows that trifluoromethyl (Compound 25) and trifluoromethoxy (Compound 23) groups yield lower synthesis efficiencies (9% and 32%, respectively) compared to simpler substituents. The target’s 3-bromophenyl group may similarly impact reactivity due to steric hindrance .
• Morpholine vs. Other Substituents : The morpholinylethyl group in the target compound likely improves aqueous solubility compared to hydroxypropyl () or methoxyethyl () groups .
• Acyl Group Diversity : The 7-methoxybenzofuran-2-carbonyl group in the target compound differs from ’s unsubstituted benzofuran and ’s methylbenzoyl groups. Methoxy substitution may enhance metabolic stability via electron donation .

Bromophenyl-Containing Analogues

The 3-bromophenyl group appears in both the target compound and ’s pyrrolone derivative. However, substitutes the morpholine group with a methoxyethyl chain and replaces the benzofuran carbonyl with a benzyloxy-methylbenzoyl group. This suggests that:

• The morpholine moiety may offer better pharmacokinetic properties than methoxyethyl.

Research Findings and Implications

• Synthetic Challenges : Low yields in ’s trifluoromethyl-substituted analogues (9%) highlight the difficulty of incorporating bulky electron-withdrawing groups, which may extend to the target’s bromophenyl group .
• Morpholine’s Role : Morpholine-containing derivatives (e.g., ) are often prioritized in drug design for their balanced solubility and bioavailability, suggesting the target compound may exhibit favorable ADME properties .
• Halogen Effects : The 3-bromophenyl group in the target and could enhance binding affinity via halogen bonding, a feature absent in ethoxy- or trifluoromethyl-substituted analogues .